3-chloro-5-hydroxypyridine-4-carbonitrile
Description
3-Chloro-5-hydroxypyridine-4-carbonitrile, also known as 3-Chloro-5-hydroxy-4-pyridinone or 3-Chloro-5-hydroxy-4-pyridinol, is an important organic compound used in the field of medicinal chemistry. It is a colorless, crystalline solid with a molecular weight of 173.57 g/mol and a melting point of 185-186°C. 3-Chloro-5-hydroxypyridine-4-carbonitrile has a wide range of applications in the fields of drug synthesis and biological research. This compound has been found to possess significant biological activity and is used in the synthesis of various therapeutic agents.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-hydroxypyridine-4-carbonitrile involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,5-dichloropyridine", "Sodium hydroxide", "Sodium cyanide", "Hydrogen peroxide", "Water", "Methanol", "Acetic acid" ], "Reaction": [ "Step 1: 2,5-dichloropyridine is reacted with sodium hydroxide in water to form 3,5-dichloropyridine.", "Step 2: 3,5-dichloropyridine is reacted with sodium cyanide in methanol to form 3-cyano-5-chloropyridine.", "Step 3: 3-cyano-5-chloropyridine is reacted with hydrogen peroxide in acetic acid to form 3-cyano-5-hydroxypyridine.", "Step 4: 3-cyano-5-hydroxypyridine is reacted with thionyl chloride in methanol to form 3-chloro-5-hydroxypyridine-4-carbonitrile." ] } | |
CAS RN |
1256833-27-8 |
Product Name |
3-chloro-5-hydroxypyridine-4-carbonitrile |
Molecular Formula |
C6H3ClN2O |
Molecular Weight |
154.6 |
Purity |
95 |
Origin of Product |
United States |
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